Cas no 532970-65-3 (N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide)

• Product Name: N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide
• CAS No: 532970-65-3
• MF: C₂₅H₂₃ClN₂OS
• MW: 434.980923891068
• CID: 5914400
• PubChem ID: 4176602
• Update Time: 2025-08-04

N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide
• N-[2-[3-[(4-chlorophenyl)methylsulfanyl]indol-1-yl]ethyl]-4-methylbenzamide
• F0554-0122
• AKOS024582867
• Oprea1_075961
• 532970-65-3
• N-[2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]-4-methylbenzamide
• N-(2-(3-((4-chlorobenzyl)thio)-1H-indol-1-yl)ethyl)-4-methylbenzamide
• Benzamide, N-[2-[3-[[(4-chlorophenyl)methyl]thio]-1H-indol-1-yl]ethyl]-4-methyl-

• Inchi： 1S/C25H23ClN2OS/c1-18-6-10-20(11-7-18)25(29)27-14-15-28-16-24(22-4-2-3-5-23(22)28)30-17-19-8-12-21(26)13-9-19/h2-13,16H,14-15,17H2,1H3,(H,27,29)
• InChI Key： INFFHNQEHOJXEX-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC2=CC=C(Cl)C=C2)=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 434.1219622g/mol
• Monoisotopic Mass: 434.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 658.9±55.0 °C(Predicted)
• pka: 14.79±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide

Chemical Compound CAS No. 532970-65-3: N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide

The chemical compound with CAS No. 532970-65-3, named N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl-4-methylbenzamide, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which includes an indole ring, a methylsulfanyl group, and a benzamide moiety. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is known for its versatility in biological interactions and has been extensively studied in medicinal chemistry.

The methylsulfanyl group attached to the indole ring introduces additional electronic and steric effects, potentially enhancing the compound's bioavailability and binding affinity to target proteins. The 4-methylbenzamide portion of the molecule further contributes to its pharmacological properties, as amide groups are commonly found in bioactive molecules due to their ability to form hydrogen bonds and stabilize molecular interactions.

Recent studies have highlighted the importance of such compounds in targeting specific cellular pathways, particularly in the context of cancer therapy. For instance, research has shown that indole-based compounds can modulate the activity of kinases, which are critical enzymes involved in cell signaling and proliferation. The presence of the chlorophenyl group in this compound may also influence its selectivity towards certain biological targets, making it a promising candidate for further investigation.

From a synthetic perspective, the construction of this molecule involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the indole core, followed by functionalization at specific positions to introduce the methylsulfanyl and benzamide groups. Advanced techniques such as Suzuki coupling or Stille coupling may be employed to achieve high yields and purity.

In terms of applications, this compound has shown potential in anti-inflammatory and neuroprotective assays. Its ability to inhibit pro-inflammatory cytokines and modulate oxidative stress pathways makes it a valuable tool in the development of treatments for chronic diseases such as Alzheimer's disease or rheumatoid arthritis. Furthermore, computational studies using molecular docking have revealed that this compound exhibits favorable binding profiles with several G-protein coupled receptors (GPCRs), suggesting its potential role in central nervous system disorders.

Recent advancements in medicinal chemistry have also emphasized the importance of structural diversity in drug candidates. The N-2-(3-{(4-chlorophenyl)methylsulfanyl}-1H-indol-1-yl)ethyl fragment within this compound provides a unique scaffold that can be further modified to explore new chemical space. By introducing additional substituents or altering the functional groups, researchers can optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy.

Moreover, green chemistry principles are increasingly being applied to the synthesis of such compounds. Techniques such as microwave-assisted synthesis or enzymatic catalysis can reduce waste generation and improve atom economy, making the production process more sustainable. These approaches are particularly relevant given the growing emphasis on environmental responsibility in the pharmaceutical industry.

In conclusion, CAS No. 532970-65-3 represents a sophisticated organic molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure, combining an indole core with functional groups such as methylsulfanyl and benzamide moieties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is likely to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic agents.